Cas no 1807117-65-2 (4-Bromo-3-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 4-Bromo-3-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1807117-65-2
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4900852
• Update Time: 2025-07-02

4-Bromo-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C7H5BrF3NO/c8-4-1-2-12-5(3-13)6(4)7(9,10)11/h1-2,13H,3H2
• InChI Key： RIPVBNMBFNWCBD-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(CO)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-3-(trifluoromethyl)pyridine-2-methanol

Comprehensive Overview of 4-Bromo-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1807117-65-2)

The compound 4-Bromo-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1807117-65-2) is a highly versatile heterocyclic building block widely used in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core with bromo and trifluoromethyl substituents, makes it invaluable for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, catalysis, and material science.

One of the key reasons for the growing demand for 4-Bromo-3-(trifluoromethyl)pyridine-2-methanol is its role in medicinal chemistry. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the bromo substituent offers a reactive site for further functionalization. This combination is particularly attractive for developing kinase inhibitors and antiviral agents, which are hot topics in current biomedical research. Additionally, the compound’s pyridine-2-methanol moiety provides a handle for conjugation, enabling the synthesis of complex small-molecule libraries.

From a synthetic perspective, CAS No. 1807117-65-2 is often employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct diverse biaryl structures. These reactions are critical for creating drug-like molecules and functional materials. The compound’s compatibility with modern flow chemistry techniques further enhances its utility in high-throughput screening and green chemistry initiatives, aligning with the industry’s shift toward sustainable practices.

Another area where 4-Bromo-3-(trifluoromethyl)pyridine-2-methanol shines is in the development of agrochemicals. The trifluoromethyl group is a common motif in pesticides and herbicides, contributing to improved efficacy and environmental persistence. Researchers are exploring its use in next-generation crop protection agents, addressing global challenges like food security and resistance management. This aligns with the increasing focus on precision agriculture and sustainable farming solutions.

In the realm of material science, CAS No. 1807117-65-2 serves as a precursor for organic electronic materials, such as OLEDs and photovoltaic devices. Its electron-withdrawing trifluoromethyl group and bromo substituent facilitate the tuning of electronic properties, making it a valuable tool for designing light-emitting diodes and solar cells. This application is particularly relevant given the rising demand for renewable energy technologies and energy-efficient displays.

Quality and safety are paramount when working with 4-Bromo-3-(trifluoromethyl)pyridine-2-methanol. Reputable suppliers provide detailed analytical data, including HPLC, NMR, and MS spectra, to ensure purity and consistency. Proper storage conditions, such as protection from moisture and light, are essential to maintain the compound’s stability. These considerations are critical for researchers aiming to achieve reproducible results in their experiments.

In conclusion, 4-Bromo-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1807117-65-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity profile make it a cornerstone in modern organic synthesis. As research continues to uncover new uses for this compound, its importance in scientific innovation is expected to grow, solidifying its position as a key player in the chemical industry.